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Compound of Interest

Compound Name: Doxaprost

Cat. No.: B1670898 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the storage and handling of Doxaprost (active ingredient:

doxazosin mesylate), along with troubleshooting guides and frequently asked questions (FAQs)

to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is the recommended storage condition for solid Doxaprost (doxazosin mesylate)?

Solid doxazosin mesylate should be stored at -20°C for long-term stability, as it has been

shown to be stable for at least four years under these conditions.[1] For shorter periods,

storage at room temperature (15-30°C or 59-86°F) in a cool, dry place is also acceptable.[2]

One supplier recommends storing the solid powder at 4°C, sealed and away from moisture.

2. How should I prepare a stock solution of doxazosin mesylate?

Doxazosin mesylate is soluble in organic solvents such as DMSO and dimethylformamide

(DMF).[1] It is recommended to first dissolve the compound in an organic solvent like DMSO to

create a concentrated stock solution before further dilution in aqueous buffers.[1]

3. What is the solubility of doxazosin mesylate in common solvents?

The solubility of doxazosin mesylate varies across different solvents. The following table

summarizes its solubility in commonly used laboratory solvents.
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Solvent Solubility Reference

Dimethylsulfoxide (DMSO) ~41.07 mg/mL (75 mM) [3]

Dimethylformamide (DMF) ~0.5 mg/mL [1]

Methanol Slightly soluble [4]

Ethanol Slightly soluble [4]

Water Slightly soluble (0.8% at 25°C) [4]

Acetone Very slightly soluble [4]

Methylene Chloride Very slightly soluble [4]

4. How stable are doxazosin mesylate solutions?

Stock solutions of doxazosin mesylate in DMSO can be stored at -80°C for up to 6 months or at

-20°C for up to 1 month. Aqueous solutions are less stable, and it is not recommended to store

them for more than one day.[1] Studies using HPLC have shown that standard and sample

solutions of doxazosin mesylate are stable for at least 40 hours when stored at 10°C.[5] The

compound has been observed to degrade in acidic and alkaline conditions.[6]

Experimental Protocols
Preparation of Doxazosin Mesylate Stock Solution (10
mM in DMSO)
Materials:

Doxazosin mesylate powder (MW: 547.58 g/mol )

Anhydrous Dimethylsulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes
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Procedure:

Weigh out 5.48 mg of doxazosin mesylate powder using a calibrated analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the doxazosin mesylate is completely dissolved. Gentle warming

may be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.
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Issue Possible Cause Recommendation

Precipitate forms in cell culture

media after adding doxazosin

mesylate.

The final concentration of

DMSO in the media is too high,

or the aqueous solubility limit

of doxazosin mesylate has

been exceeded.

Ensure the final concentration

of DMSO in your cell culture

media is low (typically <0.5%)

to avoid solvent toxicity.

Prepare intermediate dilutions

in sterile PBS or culture

medium before adding to the

final culture volume.

Inconsistent experimental

results between batches.

Degradation of doxazosin

mesylate in stock or working

solutions due to improper

storage or repeated freeze-

thaw cycles.

Prepare fresh working

solutions for each experiment

from a properly stored, single-

use aliquot of the stock

solution. Avoid using aqueous

solutions that have been

stored for more than a day.[1]

Observed cell death is lower

than expected.

The doxazosin mesylate may

have degraded. The cell line

may be resistant to the

apoptotic effects of doxazosin.

Verify the integrity of your

doxazosin mesylate stock

solution. Consider increasing

the concentration or duration

of treatment. Ensure the cell

line is appropriate for the

study, as the apoptotic

mechanism can be cell-type

specific.

Difficulty dissolving solid

doxazosin mesylate.

The compound has low

aqueous solubility.

Use an appropriate organic

solvent such as DMSO for

initial dissolution before

preparing aqueous working

solutions.[1]

Signaling Pathways & Mechanisms of Action
Doxazosin induces apoptosis in various cell types, including prostate cells, through

mechanisms that are independent of its alpha-1-adrenergic receptor blocking activity.[7][8] The
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primary pathways involved are the Transforming Growth Factor-beta (TGF-β) signaling

pathway and the death receptor-mediated pathway.

Doxazosin-Induced Apoptosis via TGF-β Signaling
Doxazosin treatment can lead to the activation of TGF-β signaling, which in some cellular

contexts, can promote apoptosis.[7][8][9][10] This involves the activation of downstream

effectors that regulate gene expression related to cell death.
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Caption: Doxazosin-induced apoptosis via the TGF-β receptor and p38 MAPK signaling.

Doxazosin-Induced Apoptosis via Death Receptor
Pathway
Doxazosin has been shown to induce apoptosis through the Fas death receptor pathway.[10]

This involves the recruitment of adaptor proteins and the activation of a caspase cascade,

leading to programmed cell death.
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Caption: Doxazosin-induced apoptosis via the Fas death receptor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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